5-[(4-Chlorobenzyl)oxy]-2-methyl-1-benzofuran-3-carboxylic acid

• IUPAC Name: 5-[(4-chlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid
• InChI: InChI=1S/C17H13ClO4/c1-10-16(17(19)20)14-8-13(6-7-15(14)22-10)21-9-11-2-4-12(18)5-3-11/h2-8H,9H2,1H3,(H,19,20)
• InChI Key: PPCQEMDZCBLXAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OCC3=CC=C(C=C3)Cl)C(=O)O
• Molecular Formula: C17H13ClO4
• Molecular Weight: 316.7 g/mol

Description

5-[(4-Chlorobenzyl)oxy]-2-methyl-1-benzofuran-3-carboxylic acid, also known as Compound A, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Benzofuran Synthesis and Coordination Reactions

Research by Mojumdar et al. (2009) involved the synthesis of benzofuro[3,2-c]pyridine derivatives through a series of reactions starting from 1-benzofuran-2-carbaldehyde. These compounds were used to prepare complexes with Cu(II) and Co(II), showing that benzofuran derivatives can serve as ligands in coordination chemistry. The thermal properties of these complexes indicate high thermal stability, which could be relevant in materials science for developing stable complexes for various applications (Mojumdar, Šimon, & Krutošíková, 2009).

Novel Synthesis of Benzofuran Derivatives

Gao et al. (2011) described an inexpensive method to synthesize methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives. This synthesis involves a one-pot reaction showcasing the versatility of benzofuran derivatives in organic synthesis. These compounds could have potential applications in the development of organic materials with specific optical properties (Gao, Liu, Jiang, & Li, 2011).

Hydrogen Bonding and π-π Interactions in Benzofuran Derivatives

A study by Titi and Goldberg (2009) focused on the structure of 1-benzofuran-2,3-dicarboxylic acid and its cocrystals. This research highlights the importance of hydrogen bonding and π-π interactions in the crystal structures of benzofuran derivatives, which are crucial for designing materials with specific molecular arrangements and properties (Titi & Goldberg, 2009).

Antimicrobial and Ion Transport Applications

Research into benzofuran derivatives also extends into antimicrobial activities and ion transport through membranes. Studies on novel benzodifuranyl compounds have shown potential in anti-inflammatory and analgesic applications, indicating the broad utility of benzofuran derivatives in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Additionally, benzofuran-based ionophores have been investigated for their ability to transport alkali metal ions through liquid membranes, demonstrating the potential for benzofuran derivatives in materials science and sensor technologies (Yamaguchi et al., 1988).